Cas no 392338-65-7 ((3R)-3-Methylpyrrolidin-3-ol)

• Product Name: (3R)-3-Methylpyrrolidin-3-ol
• CAS No: 392338-65-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD19218798
• CID: 1085972
• PubChem ID: 55288331
• Update Time: 2025-06-08

(3R)-3-Methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methylpyrrolidin-3-ol
• (3R)-3-methylpyrrolidin-3-ol
• (3R)-3-methyl-3-pyrrolidinol
• ILBDVRCFTYQLOE-RXMQYKEDSA-N
• 3-Pyrrolidinol,3-methyl-,(3R)-
• 3-Pyrrolidinol, 3-methyl-, (3R)-
• SB12077
• (3R)-3-Methyl-pyrrolidin-3-ol
• SCHEMBL2012682
• CS-0053323
• DB-310283
• MFCD19218798
• P15825
• 392338-65-7
• AMY34411
• AS-52876
• AKOS006359121
• A855440
• (3R)-3-Methylpyrrolidin-3-ol

• MDL： MFCD19218798
• Inchi： 1S/C5H11NO/c1-5(7)2-3-6-4-5/h6-7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： ILBDVRCFTYQLOE-RXMQYKEDSA-N
• SMILES： O[C@@]1(C)CNCC1

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: -0.5

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R)-3-Methylpyrrolidin-3-ol

Introduction to (3R)-3-Methylpyrrolidin-3-ol (CAS No. 392338-65-7)

(3R)-3-Methylpyrrolidin-3-ol (CAS No. 392338-65-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound, also known as (R)-3-Methylpyrrolidin-3-ol, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in the synthesis of various bioactive molecules.

The chiral center in (3R)-3-Methylpyrrolidin-3-ol imparts enantiomeric specificity, which is essential for its pharmacological activity and selectivity. The presence of the hydroxyl group at the C-3 position and the methyl group at the C-3 position further enhances its reactivity and functional versatility. These features make it a valuable building block in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of (3R)-3-Methylpyrrolidin-3-ol in various medicinal applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its utility as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The compound's ability to modulate serotonin levels in the brain makes it a promising candidate for developing more effective and safer antidepressants.

In addition to its role in SSRI synthesis, (3R)-3-Methylpyrrolidin-3-ol has shown potential in the development of drugs targeting other neurotransmitter systems. A study published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for GABA receptor modulators. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system, and modulating its activity can have therapeutic benefits in conditions such as epilepsy and sleep disorders.

The synthetic accessibility of (3R)-3-Methylpyrrolidin-3-ol has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound with high enantiomeric purity. One notable method involves asymmetric hydrogenation using chiral catalysts, which allows for scalable production suitable for industrial applications. This advancement has facilitated its broader use in drug discovery and development pipelines.

Beyond its direct applications in pharmaceuticals, (3R)-3-Methylpyrrolidin-3-ol has found utility as a chiral ligand in catalytic reactions. Its ability to form stable complexes with transition metals makes it an effective catalyst for asymmetric synthesis, enhancing the efficiency and selectivity of various chemical transformations. This property has significant implications for the production of enantiomerically pure compounds, which are crucial for many pharmaceutical and fine chemical applications.

In conclusion, (3R)-3-Methylpyrrolidin-3-ol (CAS No. 392338-65-7) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods, make it an invaluable tool for developing new drugs and therapeutic agents. As research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in advancing healthcare solutions.